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Compound of Interest

Compound Name: 2'-Fluoroaminopterin

Cat. No.: B1666264 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
2'-Fluoroaminopterin is a fluorinated analog of aminopterin, a potent inhibitor of dihydrofolate

reductase (DHFR). DHFR is a critical enzyme in the folate metabolism pathway, essential for

the synthesis of purines, pyrimidines, and several amino acids. By inhibiting DHFR, 2'-
Fluoroaminopterin disrupts DNA synthesis and cell proliferation, making it a compound of

interest for cancer research and other therapeutic areas involving rapidly dividing cells.

Accurate and consistent preparation of stock solutions is paramount for obtaining reliable and

reproducible results in in vitro studies. This document provides a detailed protocol for the

preparation, storage, and handling of 2'-Fluoroaminopterin stock solutions. While specific

data for 2'-Fluoroaminopterin is limited, the following protocols are based on the established

properties of its parent compound, aminopterin.

Quantitative Data Summary
The following table summarizes key quantitative data for aminopterin, which serves as a

reliable guide for 2'-Fluoroaminopterin. Researchers should perform their own solubility tests

for precise measurements.
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Parameter Value Source

Molecular Weight
~458.4 g/mol (Estimated for 2'-

Fluoroaminopterin)
N/A

Appearance Crystalline solid [1]

Solubility (Aminopterin)

    DMSO 88 mg/mL (199.81 mM) [2]

    Water Moderately soluble [1]

    Ethanol Slightly soluble [1]

Storage of Powder -20°C for ≥ 4 years [1]

Storage of Stock Solutions

    In DMSO (-80°C) Up to 1 year

    In DMSO (-20°C) Up to 1 month

    Aqueous Solution
Not recommended for storage

> 1 day

Typical In Vitro Concentration

Range (Aminopterin)

1 x 10⁻⁹ to 1 x 10⁻⁵ mol/L (1

nM to 10 µM)

Experimental Protocols
Materials

2'-Fluoroaminopterin powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Phosphate-buffered saline (PBS), pH 7.4, sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a High-Concentration DMSO Stock
Solution (e.g., 10 mM)
This protocol describes the preparation of a 10 mM stock solution in DMSO. Adjust the

amounts accordingly for different desired concentrations.

Pre-weighing Preparation: Before handling the compound, ensure all necessary equipment

is clean and sterile. Work in a laminar flow hood to maintain sterility.

Weighing 2'-Fluoroaminopterin: Carefully weigh out the desired amount of 2'-
Fluoroaminopterin powder using a calibrated analytical balance. For example, to prepare 1

mL of a 10 mM stock solution, weigh out approximately 0.4584 mg of 2'-Fluoroaminopterin.

Dissolution in DMSO:

Transfer the weighed powder into a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO to the tube. For the example above, add 1 mL

of DMSO.

Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming in a

37°C water bath may aid dissolution, but avoid excessive heat.

Aliquoting and Storage:

To prevent repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).

Preparation of Working Solutions
Working solutions are prepared by diluting the high-concentration DMSO stock solution in the

appropriate cell culture medium or buffer immediately before use.

Thawing the Stock Solution: Remove one aliquot of the 2'-Fluoroaminopterin DMSO stock

solution from the freezer and allow it to thaw at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium or

PBS to achieve the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Use in Experiment: Use the freshly prepared working solutions immediately for your in vitro

assays. Do not store diluted aqueous solutions for extended periods.

Mandatory Visualizations
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Caption: Inhibition of DHFR by 2'-Fluoroaminopterin.

Experimental Workflow
Caption: Workflow for preparing 2'-Fluoroaminopterin solutions.

Safety Precautions
2'-Fluoroaminopterin, like its parent compound aminopterin, should be handled as a

hazardous substance. Always wear appropriate personal protective equipment (PPE), including

a lab coat, gloves, and safety glasses, when handling the powder and its solutions. Work in a

well-ventilated area or a chemical fume hood. In case of contact with skin or eyes, wash the

affected area immediately with plenty of water. Consult the Safety Data Sheet (SDS) for

complete safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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